molecular formula C13H10F3NOS B8602304 2-{[3-(Trifluoromethyl)benzene-1-sulfinyl]methyl}pyridine CAS No. 81851-12-9

2-{[3-(Trifluoromethyl)benzene-1-sulfinyl]methyl}pyridine

Cat. No. B8602304
CAS RN: 81851-12-9
M. Wt: 285.29 g/mol
InChI Key: NPRAIQAYWJLERV-UHFFFAOYSA-N
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Description

2-{[3-(Trifluoromethyl)benzene-1-sulfinyl]methyl}pyridine is a useful research compound. Its molecular formula is C13H10F3NOS and its molecular weight is 285.29 g/mol. The purity is usually 95%.
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properties

CAS RN

81851-12-9

Product Name

2-{[3-(Trifluoromethyl)benzene-1-sulfinyl]methyl}pyridine

Molecular Formula

C13H10F3NOS

Molecular Weight

285.29 g/mol

IUPAC Name

2-[[3-(trifluoromethyl)phenyl]sulfinylmethyl]pyridine

InChI

InChI=1S/C13H10F3NOS/c14-13(15,16)10-4-3-6-12(8-10)19(18)9-11-5-1-2-7-17-11/h1-8H,9H2

InChI Key

NPRAIQAYWJLERV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)CS(=O)C2=CC=CC(=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred suspension of 2-(((3-trifluoromethylphenyl)thio)methylpyridine, hydrochloride (2.0 g) in methylene chloride (50 ml) at 0° C. was treated portionwise with m-chloroperoxybenzoic acid (1.5 g) over 1/2 hour. The mixture was allowed to warm to ambient temperature and the mixture was stirred a further 1/2 hour. The solution was washed with saturated Na2CO3 solution and water, dried (MgSO4) and evaporated. The residue was converted into the hydrochloride, in acetone with ethereal HCl solution, which was recrystallised from acetone-ether to give the title compound, hydrochloride (1.0 g) mp 135°-6° C. (Found: C,48.3; H,3.7; N,4.0 C13H10F3NOS.HCl requires C,48.4; H,3.45; N,4.35%).
Quantity
2 g
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reactant
Reaction Step One
Quantity
50 mL
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solvent
Reaction Step One
Quantity
1.5 g
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reactant
Reaction Step Two

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